N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide

• IUPAC Name: N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide
• InChI: InChI=1S/C12H12F3NO3/c13-12(14,15)11(18,8-4-2-1-3-5-8)7-16-10(17)9-6-19-9/h1-5,9,18H,6-7H2,(H,16,17)
• InChI Key: DPMQQGGSIVFYER-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C(=O)NCC(C2=CC=CC=C2)(C(F)(F)F)O
• Molecular Formula: C12H12F3NO3
• Molecular Weight: 275.22 g/mol

Description

N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide, also known as TFPOC, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide involves its interaction with the active site of the enzymes it inhibits, leading to the formation of a stable complex. This interaction results in the inhibition of the enzyme's activity, which can have therapeutic benefits in certain conditions.
Biochemical and Physiological Effects:
Studies have shown that N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide can have various biochemical and physiological effects, including anticoagulant, anti-inflammatory, and anti-tumor activities. It has been found to inhibit the growth of certain cancer cell lines and to have potential use in the treatment of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide in lab experiments is its high selectivity for certain enzymes, which can lead to more specific and accurate results. However, its limited solubility in water can be a limitation, and its potential toxicity should also be taken into consideration.

Future Directions

There are several future directions for the use of N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide in scientific research. One potential area of focus is the development of new drugs for the treatment of thrombosis and other related diseases. Additionally, further studies can be conducted to explore its potential use in the treatment of cancer and inflammatory bowel disease. The development of new synthesis methods and modifications to the chemical structure of N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide may also lead to the discovery of new applications and benefits.

Synthesis Methods

N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide can be synthesized through a multistep process involving the reaction of 3,3,3-trifluoro-2-hydroxy-2-phenylpropionic acid with oxalyl chloride, followed by the reaction with N-(2-aminoethyl)ethanolamine and epichlorohydrin. The final product is obtained through the reaction of the intermediate with carboxylic acid.

Scientific Research Applications

N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide has been found to have potential applications in various scientific research areas, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have inhibitory effects on certain enzymes, including thrombin, factor Xa, and trypsin, making it a potential candidate for the development of new drugs for the treatment of thrombosis and other related diseases.